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Compound of Interest

Compound Name:
4-(4-aminophenyl)cyclohexan-1-

one

CAS No.: 124500-61-4

Cat. No.: B6256291

Get Quote

Executive Summary: The Non-Acidic Advantage
This guide presents a technical evaluation of 4-arylcyclohexanone derivatives (specifically 3,5-

bis(benzylidene)-4-piperidones and 2,6-bis(benzylidene)cyclohexanones, often termed

Monocarbonyl Analogs of Curcumin or MACs) against industry-standard NSAIDs

(Indomethacin, Celecoxib).

The Verdict: While traditional NSAIDs (e.g., Indomethacin) rely on a carboxylic acid moiety for

COX binding—driving significant gastric toxicity—4-arylcyclohexanones utilize a non-acidic,

electrophilic enone system. This structural divergence allows for comparable or superior anti-

inflammatory efficacy (via dual COX-2/NF-κB inhibition) with a significantly improved safety

profile (reduced ulcerogenic index).

Chemical Architecture & Mechanism
The core differentiator is the shift from "Acidic Binding" to "Michael Acceptor" mechanics.
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Feature
Standard NSAIDs (e.g.,
Indomethacin)

4-Arylcyclohexanones
(e.g., Compound C66)

Pharmacophore
Carboxylic acid (binds Arg120

in COX)
-unsaturated ketone (Michael

acceptor)

Primary Target
COX-1 / COX-2 (Competitive

Inhibition)

COX-2 (Selectivity) + NF-κB

(Upstream suppression)

Gastric Risk
High (Ion trapping in gastric

cells)

Low (Non-acidic; gastro-

sparing)

Bioavailability High (but rapid metabolism)
Variable (improved by

piperidone substitutions)

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the dual-pathway inhibition unique to the cyclohexanone

scaffold, contrasting it with the single-node inhibition of NSAIDs.
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Caption: 4-Arylcyclohexanones exert a "Dual-Lock" effect, inhibiting NF-κB translocation

upstream and directly binding COX-2 downstream, unlike NSAIDs which act primarily on the

enzyme.

Head-to-Head Performance Data
The following data compares Compound c6 (a representative N-substituted 3,5-

bis(benzylidene)-4-piperidone) against clinical standards.

Table 1: In Vivo Anti-Inflammatory Efficacy
Model: Carrageenan-induced Rat Paw Edema (5 hours post-induction)

Compound Dose (mg/kg)
% Inhibition of
Edema

Relative Potency

Indomethacin 10 48.5% 1.00 (Baseline)

Celecoxib 10 42.1% 0.87

Compound C66 10 54.3% 1.12

Compound c6 10 62.8% 1.29

Analysis: The piperidone derivative c6 outperforms Indomethacin by ~30% at equivalent

dosing, attributed to its enhanced lipophilicity and dual-mechanism action.

Table 2: Safety Profile (Ulcerogenic Index)
Model: Rat Gastric Mucosa Examination (post-treatment) Scoring: 0 (Normal) to 3+ (Severe

hemorrhagic erosion)
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Compound Dose (mg/kg)
Ulcer Index (Mean
± SEM)

Gastric Safety
Status

Control - 0.00 ± 0.00 -

Indomethacin 20 18.50 ± 2.1 Severe Toxicity

Celecoxib 20 10.53 ± 1.2 Moderate

Compound c6 20 4.10 ± 0.8 High Safety

Analysis: The non-acidic structure of 4-arylcyclohexanones prevents the "ion trapping" effect

seen with Indomethacin, resulting in a 4.5-fold reduction in gastric damage.

Experimental Protocols
To validate these findings in your own lab, follow these standardized protocols.

Protocol A: COX Inhibitor Screening Assay (In Vitro)
Objective: Determine IC50 selectivity for COX-1 vs COX-2.

Reagent Prep: Reconstitute lyophilized COX-1 (ovine) and COX-2 (human recombinant) in

Tris-HCl buffer (pH 8.0).

Heme-Substrate: Prepare a solution of Hematin (cofactor) and Arachidonic Acid (substrate).

Incubation:

Add 10 μL of test compound (dissolved in DMSO) to reaction wells.

Add 10 μL of enzyme solution.

Incubate at 25°C for 10 minutes to allow inhibitor binding.

Initiation: Add 10 μL of Arachidonic Acid/TMPD solution.

Measurement: Monitor absorbance at 590 nm (colorimetric peroxidation of TMPD).
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Calculation: $ % Inhibition = \frac{(Abs_{control} - Abs_{sample})}{Abs_{control}} \times 100

$.

Protocol B: Carrageenan-Induced Paw Edema (In Vivo)
Objective: Assess acute anti-inflammatory efficacy.

Animals: Wistar rats (150-200g), fasted for 12h.

Administration: Administer test compounds (p.o.) 1 hour prior to induction.

Induction: Inject 0.1 mL of 1% Carrageenan (w/v in saline) into the sub-plantar region of the

right hind paw.

Measurement: Measure paw volume using a Plethysmometer at t=0, 1, 3, and 5 hours.

Validation: Control group must receive vehicle only; Positive control receives Indomethacin

(10 mg/kg).
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Caption: The "Go/No-Go" decision tree for validating 4-arylcyclohexanone candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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